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This guide provides a comprehensive technical overview of Cefteram Pivoxil, a third-generation
oral cephalosporin. It is intended for researchers, scientists, and drug development
professionals, offering in-depth insights into its chemical nature, mechanism of action,
synthesis, and analytical methodologies.

Introduction: A Prodrug Strategy for Enhanced Oral
Bioavailability

Cefteram Pivoxil (marketed under trade names such as Tomiron) is an important oral antibiotic
belonging to the B-lactam class of drugs.[1] It is a prodrug, meaning it is administered in an
inactive form and is converted to its active metabolite, cefteram, within the body.[1] This
chemical modification significantly enhances its oral absorption, a common challenge for many
cephalosporins.[2] Developed primarily by Japanese pharmaceutical companies, Cefteram
Pivoxil has demonstrated a broad spectrum of activity against both Gram-positive and Gram-
negative bacteria, making it a valuable therapeutic agent for a range of infections.[1][2]

Chemical Identity and Physicochemical Properties
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A thorough understanding of the chemical and physical properties of an active pharmaceutical
ingredient (API) is fundamental for its development and formulation.

Chemical Structure and Nomenclature

Cefteram Pivoxil is the pivaloyloxymethyl ester of cefteram.[3] This ester linkage is key to its
prodrug functionality.

o |[UPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(22)-2-(2-amino-1,3-thiazol-4-
yl)-2-methoxyiminoacetyllamino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-carboxylate[3]

e CAS Number: 82547-81-7[3][4]
e Molecular Formula: C22H27NeO7S2[3]

e Molecular Weight: 593.64 g/mol [3][4]

Physicochemical Characteristics

The physicochemical properties of Cefteram Pivoxil influence its formulation, stability, and
pharmacokinetic profile.

Property Value Source(s)
Appearance White to pale yellow solid [5]
Melting Point 127-128 °C (decomposes) [5]

Soluble in Methanol,
N anhydrous Ethanol, Acetone,
Solubility _ ) _ [5]
Chloroform; Insoluble in Ether;

Hardly soluble in Water.

pKa 4.2 (weak acid) at 25°C [6]

Mechanism of Action and Antimicrobial Spectrum
Prodrug Activation and Bacterial Target
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Upon oral administration, Cefteram Pivoxil is absorbed through the gastrointestinal tract. Its

lipophilic ester structure facilitates passage through the intestinal mucosa.[2] In the intestinal
wall and bloodstream, esterases hydrolyze the pivoxil ester, releasing the active, hydrophilic
metabolite, cefteram.[1][2][7]

Gastrointestinal Tract Intestinal Wall / Bloodstream Bacterial Cell

Inactivates
Cefteram Pivoxil Hydrolysis_y Cefteram Binds to Penicillin-Binding Cell Wall Synthesis
(Lipophilic Prodrug) @ (Active Metabolite) ™ Proteins (PBPs) (inhibited) remiEl Cel lyEs

Click to download full resolution via product page
Caption: Prodrug activation and mechanism of action of Cefteram.

Cefteram then exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.
[1][7] It specifically binds to and inactivates penicillin-binding proteins (PBPs), which are
essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial
cell wall.[1][7] This disruption of cell wall integrity leads to cell lysis and bacterial death.[1][7]

Spectrum of Activity

As a third-generation cephalosporin, Cefteram Pivoxil possesses a broad spectrum of activity
against a variety of Gram-positive and Gram-negative pathogens.[1][2] It is particularly effective
against common respiratory and urinary tract pathogens.[1]

Synthesis of Cefteram Pivoxil: A Step-by-Step
Protocol

The synthesis of Cefteram Pivoxil is a multi-step process that involves the modification of the
core cephalosporin structure. The following is a generalized protocol based on available
literature.[3][4]

Materials and Reagents

e 7-aminocephalosporanic acid (7-ACA)
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e 5-methyl-1H-tetrazole
» Boron trifluoride tetrahydrofuran complex (BFs-THF)
o Tetrahydrofuran (THF)

o 2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetic acid thiobenzothiazole ester (AE active
ester)

e Dichloromethane (DCM)
o Triethylamine (TEA)

e Sodium isooctanoate

e Methanol

e lodomethyl pivalate

Acetone

Synthetic Procedure
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Step 1: Synthesis of 7-MTCA
(Reaction with 5-methyltetrazole)

7-MTCA

Step 2: Acylation
(Reaction with AE active ester)
Gefteram Acid (T-ZSZSD
Step 3: Salt Formation
(Reaction with Sodium Isooctanoate)
(Cefteram Sodium SaID

Step 4: Esterification
(Reaction with lodomethyl Pivalate)

Cefteram Pivoxil

Click to download full resolution via product page

Caption: Synthetic workflow for Cefteram Pivoxil.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b12290953/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cefteram-pivoxil-chemical-structure-properties-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12290953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step 1: Synthesis of 7-amino-3-[(5-methyltetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid (7-
MTCA)

Dissolve 7-ACA in THF.

Add BFs-THF complex and 5-methyl-1H-tetrazole.

Heat the reaction mixture at 20-65°C for 3-10 hours.

After the reaction is complete, quench the reaction and process to isolate 7-MTCA.
Step 2: Synthesis of Cefteram Acid (T-2525)

Dissolve 7-MTCA and the AE active ester in DCM.

Cool the solution to 10°C and add triethylamine dropwise.

Maintain the reaction at 10°C for 2-4 hours.

Process the reaction mixture and crystallize the product to obtain cefteram acid.

Step 3: Preparation of Cefteram Sodium Salt

Dissolve the cefteram acid from Step 2 in methanol.

Add sodium isooctanoate while maintaining the temperature between -20°C and 20°C.

Allow the reaction to proceed for 0.5-8 hours.

After completion, induce crystallization to obtain the cefteram sodium salt.
Step 4: Synthesis of Cefteram Pivoxil

o React the cefteram sodium salt with iodomethyl pivalate in a suitable solvent such as
acetone.

 After the reaction is complete, process the mixture to isolate and purify the final product,
Cefteram Pivoxil.
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Pharmacokinetics and Pharmacodynamics

Lo Value/Characteristi
Parameter Description Source(s)
c

Prodrug is absorbed

and hydrolyzed to
. Peak plasma
active cefteram. _
. _ e concentrations are
Absorption Bioavailability is _ 8]
. reached in 1.5t0 3
approximately 14%
. hours.
under fasting

conditions.

Binds to plasma
proteins
(approximately 88%).
o ] Mean volume of
o Distributes into o
Distribution ] distribution at steady [8]
bronchial mucosa, )
S ) state is 9.3 L.
epithelial lining fluid,
skin blister fluid, and

tonsillar tissue.

Cefteram Pivoxil is a o
) Primarily hydrolyzed
) prodrug that is )
Metabolism by esterases in the [2]
hydrolyzed to the ) )
_ gastrointestinal tract.
active form, cefteram.

Predominantly o o
o Elimination half-life is
. eliminated by the )
Excretion ) approximately 1.5 [8]
kidneys as unchanged
hours.
cefteram.

Stability Profile and Degradation

The stability of Cefteram Pivoxil is a critical factor in its formulation and storage.

o Hydrolytic Stability: Cefteram Pivoxil is susceptible to degradation under acidic, alkaline, and
neutral hydrolytic conditions.[9][10] Maximum stability is observed in the pH range of 3 to 5.
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» Oxidative Stability: The compound is sensitive to oxidative conditions.[11]

o Thermal and Photolytic Stability: Cefteram Pivoxil is reported to be stable under thermal and
photolytic stress conditions.[9][10]

The primary degradation pathway involves the hydrolysis of the 3-lactam ring, which inactivates
the antibiotic. Other degradation products can also be formed, and their characterization is
crucial for quality control.[9]

Analytical Methodologies: Quantification and
Quality Control

Robust analytical methods are essential for the quality control of Cefteram Pivoxil in both bulk
drug substance and finished pharmaceutical products. High-performance liquid
chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are the most
common techniques employed.

Experimental Protocol: Stability-Indicating RP-HPLC
Method

This protocol outlines a typical reversed-phase HPLC method for the determination of Cefteram
Pivoxil and its degradation products.

o Chromatographic System:
o Column: C18, 250 mm x 4.6 mm, 5 um particle size

o Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate,
pH 3.5) in a 50:50 (v/v) ratio.[6]

o Flow Rate: 1.0 mL/min
o Detection: UV at 230 nm
o Temperature: Ambient

o Sample Preparation:
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o Prepare a stock solution of Cefteram Pivoxil in methanol (e.g., 1000 pug/mL).

o Prepare working standards and samples by diluting the stock solution with the mobile
phase to fall within the linear range (e.g., 25-250 pug/mL).[6]

o Forced Degradation Studies:

[e]

Acid Hydrolysis: Treat the drug solution with 0.1 M HCI at 80°C.

o

Base Hydrolysis: Treat the drug solution with 0.1 M NaOH at room temperature.

[¢]

Oxidative Degradation: Treat the drug solution with 3% H202 at room temperature.

o

Neutralize the acidic and basic samples before injection.
e Analysis:
o Inject the standard solutions to establish linearity and system suitability.

o Inject the stressed samples to assess the separation of the parent drug from its
degradation products.

This method should be validated according to ICH guidelines for parameters such as linearity,
accuracy, precision, specificity, and robustness.[11]

Clinical Applications and Considerations

Cefteram Pivoxil is indicated for the treatment of various mild to moderate infections, including:
o Respiratory tract infections[1]

o Skin and soft tissue infections[1]

o Urinary tract infections|[1]

Common adverse effects are generally mild and include gastrointestinal disturbances such as
diarrhea, nausea, and abdominal pain.[1] As with all B-lactam antibiotics, there is a risk of
hypersensitivity reactions.
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Conclusion

Cefteram Pivoxil represents a successful application of the prodrug concept to improve the oral
bioavailability of a potent third-generation cephalosporin. Its broad spectrum of activity and
favorable pharmacokinetic profile have established it as a valuable therapeutic option. A
thorough understanding of its chemical properties, synthesis, stability, and analytical
methodologies, as detailed in this guide, is essential for its effective development,
manufacturing, and clinical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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